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Compound of Interest
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CAS No.: 444723-13-1

Cat. No.: B1677024

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of NU6140, a potent and

selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2). NU6140 serves as a critical tool in

cell cycle research and holds potential for therapeutic development in oncology. This guide

details its mechanism of action, selectivity profile, cellular effects, and the experimental

protocols used for its characterization.

Introduction: The Role of CDK2 and the Emergence
of NU6140
Cyclin-dependent kinases (CDKs) are a family of serine/threonine kinases that play a pivotal

role in regulating the cell cycle.[1] The activity of these kinases is dependent on their

association with regulatory cyclin subunits.[1] Specifically, the CDK2-cyclin E and CDK2-cyclin

A complexes are crucial for the G1/S transition and S-phase progression. Aberrant CDK2

activity is a hallmark of many human cancers, making it a prime target for anticancer therapies.

[1][2]
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NU6140 is a purine-based small molecule inhibitor that has demonstrated high selectivity for

CDK2.[1][3] It has been instrumental in elucidating the cellular consequences of CDK2

inhibition and shows promise in potentiating the effects of other chemotherapeutic agents.

Mechanism of Action
NU6140 functions as an ATP-competitive inhibitor. Structural and biophysical studies have

confirmed that NU6140 binds directly to the ATP-binding pocket of CDK2.[2][4] This binding

event prevents the kinase from transferring a phosphate group from ATP to its substrate

proteins, thereby inhibiting its catalytic activity and halting cell cycle progression. Co-crystal

structures reveal that NU6140 forms hydrogen bonds with key residues in the active site,

including Glu81 and Leu83, and a water-mediated hydrogen bond with Asp145.[2][4]

Quantitative Inhibitory and Binding Data
The potency and selectivity of NU6140 have been quantified through various biochemical and

biophysical assays.

Table 1: In Vitro Kinase Inhibitory Activity (IC50) of
NU6140
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Note: While selective over other CDKs, NU6140 is a potent inhibitor of Aurora kinases A and B.
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Table 2: Binding Affinity Data for NU6140 and CDK2
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Signaling Pathways and Logical Frameworks
The following diagrams illustrate the mechanism of NU6140 and its selectivity.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: CDK2 pathway inhibition by NU6140 leading to cell cycle arrest.
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Caption: Logical representation of NU6140's kinase selectivity profile.

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research.

In Vitro Kinase Inhibition Assay (IC50 Determination)
This protocol outlines a general procedure for measuring the concentration of NU6140 required

to inhibit 50% of kinase activity.

Reagents & Materials:

Recombinant active kinase (e.g., CDK2/Cyclin A).

Kinase-specific substrate (e.g., Histone H1).

ATP (radiolabeled [γ-³²P]ATP or for use with ADP-Glo™).

NU6140 stock solution (in DMSO).

Kinase reaction buffer.

96-well plates.
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Apparatus for detecting signal (e.g., scintillation counter or luminometer).

Procedure:

1. Prepare serial dilutions of NU6140 in DMSO, then dilute further in kinase buffer.

2. In a 96-well plate, add the kinase and the NU6140 dilutions (or DMSO for control).

3. Initiate the kinase reaction by adding the substrate and ATP mixture.

4. Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time.

5. Terminate the reaction.

6. Quantify the amount of substrate phosphorylation. For radiolabeled assays, this involves

capturing the substrate on a filter and measuring radioactivity. For ADP-Glo™,

luminescence is measured, which correlates with ADP production.

7. Plot the percentage of kinase activity against the logarithm of NU6140 concentration.

8. Calculate the IC50 value using non-linear regression analysis.

🔒 FULL PROTOCOL TRUNCATED
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Caption: Experimental workflow for a typical in vitro kinase inhibition assay.
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Cell Cycle Analysis via Flow Cytometry
This protocol is used to determine the effect of NU6140 on cell cycle phase distribution.

Reagents & Materials:

Cell line of interest (e.g., HeLa, H9).[1][3]

NU6140.

Cell culture medium and supplements.

Phosphate-buffered saline (PBS).

70% Ethanol (ice-cold) for fixation.[3][6]

Propidium Iodide (PI) staining solution.[6]

RNase A.[6]

Flow cytometer.

Procedure:

1. Seed cells in culture plates and allow them to adhere overnight.

2. Treat cells with various concentrations of NU6140 (and a DMSO vehicle control) for a

desired duration (e.g., 24-48 hours).

3. Harvest cells by trypsinization, wash with PBS, and collect the cell pellet by centrifugation.

4. Fix the cells by resuspending the pellet in ice-cold 70% ethanol while vortexing gently to

prevent clumping. Store at -20°C for at least 2 hours.

5. Centrifuge the fixed cells, discard the ethanol, and wash with PBS.

6. Resuspend the cell pellet in a staining solution containing Propidium Iodide and RNase A.

PI stains DNA, while RNase A prevents the staining of double-stranded RNA.[6]
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7. Incubate in the dark for 30 minutes at room temperature.

8. Analyze the samples on a flow cytometer. The DNA content (measured by PI

fluorescence) allows for the quantification of cells in G0/G1, S, and G2/M phases of the

cell cycle.[6]

Surface Plasmon Resonance (SPR) for Binding Kinetics
This protocol determines the on-rate, off-rate, and overall affinity (Kd) of NU6140 for CDK2.

Reagents & Materials:

SPR instrument.

Sensor chip (e.g., CM5).

Purified CDK2 protein.

NU6140.

Amine coupling kit for protein immobilization.

Running buffer (e.g., HBS-EP).

Procedure:

1. Immobilize the purified CDK2 protein onto the sensor chip surface via amine coupling.

2. Prepare a series of NU6140 concentrations in the running buffer.

3. Inject the NU6140 solutions sequentially over the sensor surface, from lowest to highest

concentration. This is the 'association' phase.

4. After each injection, flow the running buffer over the chip to allow the inhibitor to

dissociate. This is the 'dissociation' phase.

5. A reference channel (without immobilized protein) is used to subtract non-specific binding.

6. The binding events are measured in real-time as a change in response units (RU).
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7. Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate

the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant

(Kd = kd/ka).

Cellular Effects of NU6140
Cell Cycle Arrest: NU6140 consistently induces cell cycle arrest, primarily in the G2 phase.[1]

[3][7] In human embryonic stem (hES) and embryonal carcinoma (hEC) cells, treatment with

NU6140 leads to an accumulation of cells in G2 and inhibits their entry into the M phase.[3]

[7]

Induction of Apoptosis: The inhibitor enhances apoptosis in various cancer cell lines.[1][5]

This effect is partly attributed to the downregulation of anti-apoptotic proteins like survivin.

Potentiation of Chemotherapy: NU6140 has been shown to significantly potentiate the

apoptotic effects of taxol (paclitaxel) in HeLa cervical carcinoma cells.[1]

Effects on Pluripotency: In hES and hEC cells, NU6140 treatment leads to a decrease in the

expression of key pluripotency markers such as NANOG, OCT4, and SOX2.[1][3][7]

Conclusion
NU6140 is a well-characterized, selective inhibitor of CDK2 with a clear mechanism of action.

While it also potently inhibits Aurora kinases, its selectivity over other CDKs makes it a valuable

tool for dissecting the specific roles of CDK2 in cell cycle control and proliferation. The

quantitative data and established protocols detailed in this guide provide a solid foundation for

researchers utilizing NU6140 to investigate cancer biology and develop novel therapeutic

strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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